Cas no 1420828-70-1 (5-Fluoro-2-(piperidin-4-ylthio)pyrimidine hydrochloride)

• Product Name: 5-Fluoro-2-(piperidin-4-ylthio)pyrimidine hydrochloride
• CAS No: 1420828-70-1
• MF: C₉H₁₃ClFN₃S
• MW: 249.7360227108
• CID: 2179973
• Update Time: 2023-08-06

5-Fluoro-2-(piperidin-4-ylthio)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(piperidin-4-ylthio)pyrimidine hydrochloride

• Inchi： 1S/C9H12FN3S.ClH/c10-7-5-12-9(13-6-7)14-8-1-3-11-4-2-8;/h5-6,8,11H,1-4H2;1H
• InChI Key： BLBXXSYRNIZEDK-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC(=CN=1)F)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 167
• Topological Polar Surface Area: 63.1